Cas no 1245917-69-4 (1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate
• CAS No: 1245917-69-4
• MDL: MFCD23379078
• CID: 4564394
• Update Time: 2025-11-01

1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate

• MDL： MFCD23379078
• Inchi： 1S/C12H23N2O4/c1-5-12(6-13,9(15)16)7-14(8-12)10(17)18-11(2,3)4/h5-8,13H2,1-4H3,(H,15,16)
• InChI Key： CBVZGPINAOHBKS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CC)(CN)(C(O)=O)C1

Additional information on 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate

1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate: A Versatile Compound in Medicinal Chemistry (CAS No. 1245917-69-4)

1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate, with the CAS number 1245917-69-4, is a multifunctional compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The presence of the aminomethyl group and the dicarboxylate moieties endows this molecule with versatile reactivity and functionalization potential.

The structural features of 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate make it an attractive building block for the synthesis of more complex molecules. The tert-butyl and ethyl substituents provide steric protection and enhance the stability of the molecule, while the aminomethyl group offers a reactive site for further derivatization. These properties have been leveraged in various synthetic strategies to develop novel compounds with therapeutic potential.

In recent years, azetidines have been extensively studied for their roles in drug discovery and development. The unique conformational flexibility and high binding affinity of azetidines make them ideal candidates for targeting specific biological receptors and enzymes. For instance, azetidine derivatives have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The compound 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate has been particularly noted for its ability to modulate G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas.

The synthesis of 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate typically involves multi-step processes that include the formation of the azetidine ring, introduction of the substituents, and functionalization of the aminomethyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, catalytic methods using transition metals have been developed to enhance the yield and purity of the final product.

Beyond its use as a synthetic intermediate, 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate has also been evaluated for its pharmacological properties. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes involved in metabolic pathways and receptors implicated in signal transduction. Its ability to modulate these targets makes it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.

In addition to its therapeutic potential, 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate has found applications in other areas of chemical research. For instance, it has been used as a ligand in coordination chemistry to form complexes with metal ions. These complexes have shown interesting electronic and magnetic properties, making them useful in materials science and catalysis.

The safety profile of 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate is an important consideration for its use in medicinal chemistry. Preclinical studies have indicated that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, as with any new chemical entity, thorough safety assessments are necessary before advancing to clinical trials.

In conclusion, 1-tert-butyl 3-ethyl 3-(aminomethyl)azetidine-1,3-dicarboxylate (CAS No. 1245917-69-4) is a versatile compound with a wide range of applications in medicinal chemistry and related fields. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutics and exploring new areas of chemical research. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative treatments for various diseases.